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Compound of Interest

Compound Name: 1-Phenylhexan-3-one

Cat. No.: B1360221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Phenylhexan-3-one is an organic compound characterized by an aromatic phenyl group and

a ketone functional group.[1] This document provides an in-depth overview of its core

physicochemical properties, offering valuable data for its application in organic synthesis,

particularly in the manufacturing of pharmaceuticals and fragrance compounds.[1][2] The

information detailed herein, including quantitative data, experimental methodologies, and

procedural workflows, is intended to support research and development activities.

Physicochemical Properties of 1-Phenylhexan-3-one
The key physicochemical characteristics of 1-Phenylhexan-3-one are summarized in the table

below. These properties are crucial for understanding the compound's behavior in various

chemical and biological systems.
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Property Value Reference

Molecular Formula C₁₂H₁₆O [3]

Molar Mass 176.25 g/mol [3]

Appearance Colorless to pale yellow liquid [1][4]

Density
0.95 g/cm³ to 0.9719 g/cm³ (at

40°C)
[4]

Boiling Point
260.8°C to 263°C at 760

mmHg
[4]

Refractive Index 1.498 [4]

Vapor Pressure 0.012 mmHg at 25°C [4]

Solubility

Generally soluble in common

organic solvents.[5][6] Due to

the significant carbon chain

length, it is expected to have

low solubility in water.[5][6]

Experimental Protocols
The following sections detail the standard experimental methodologies for determining the key

physicochemical properties of liquid organic compounds like 1-Phenylhexan-3-one.

Determination of Boiling Point (Capillary Method)
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[5] A common and efficient method for its determination is the capillary method.

Apparatus:

Thiele tube or similar heating apparatus (e.g., aluminum block)

Thermometer

Small test tube (fusion tube)
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Capillary tube (sealed at one end)

Heat source (e.g., Bunsen burner or heating mantle)

Procedure:

A small amount of 1-Phenylhexan-3-one is placed into the fusion tube.

The capillary tube, with its open end downwards, is placed into the fusion tube containing the

sample.

The fusion tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The entire assembly is placed in a Thiele tube containing a high-boiling point liquid (e.g.,

mineral oil) and heated gently and uniformly.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

The heating is stopped, and the apparatus is allowed to cool.

The boiling point is the temperature at which the liquid just begins to enter the capillary tube.

Determination of Density (Pycnometer or Volumetric
Method)
The density of a liquid can be determined by measuring the mass of a known volume.

Apparatus:

Pycnometer (a flask with a specific, known volume) or a graduated cylinder

Analytical balance

Procedure using a Graduated Cylinder:

The mass of a clean, dry graduated cylinder is measured using an analytical balance.
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A specific volume of 1-Phenylhexan-3-one is added to the graduated cylinder, and the

volume is recorded precisely.

The combined mass of the graduated cylinder and the liquid is measured.

The mass of the liquid is calculated by subtracting the mass of the empty graduated cylinder.

The density is then calculated by dividing the mass of the liquid by its volume.

Determination of Refractive Index (Abbe Refractometer)
The refractive index is a measure of how much the path of light is bent, or refracted, when

entering a material. It is a characteristic property of a substance.

Apparatus:

Abbe refractometer

Pipette

Acetone or other suitable cleaning solvent

Lens tissue

Procedure:

Ensure the prisms of the Abbe refractometer are clean and dry. If necessary, clean them with

a suitable solvent (e.g., acetone) and a soft lens tissue.

Using a pipette, apply a few drops of 1-Phenylhexan-3-one onto the surface of the lower

prism.

Close the prisms carefully to spread the liquid into a thin film.

Adjust the light source and the eyepiece to bring the dividing line between the light and dark

fields into sharp focus on the crosshairs of the eyepiece.

If color fringes are observed, they can be eliminated by adjusting the dispersion correction

wheel.
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Read the refractive index from the instrument's scale.

Record the temperature at which the measurement is taken, as the refractive index is

temperature-dependent.

Visualizations
Experimental Workflow for Physicochemical
Characterization
The following diagram illustrates a typical workflow for the physicochemical characterization of

a liquid organic compound such as 1-Phenylhexan-3-one.
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Click to download full resolution via product page

Physicochemical Characterization Workflow

Conclusion
1-Phenylhexan-3-one is a valuable intermediate in organic synthesis with well-defined

physicochemical properties. The data and experimental protocols presented in this guide

provide a solid foundation for its handling, application, and further research in various scientific

and industrial settings. The provided workflow for characterization can be applied to ensure the

quality and consistency of this compound in research and development processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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